Cas no 2462-02-4 (1-phenyl-2-sulfanylethan-1-one)

1-phenyl-2-sulfanylethan-1-one Properties

Names and Identifiers

• 2-Mercapto-1-phenylethanone
• 2-MERCAPTO ACETOPHENONE
• 1-phenyl-2-sulfanylethan-1-one
• Ethanone,2-mercapto-1-phenyl
• phenacyl mercaptan
• EN300-98345
• DIYFBIOUBFTQJU-UHFFFAOYSA-N
• AKOS015950885
• DTXSID80454168
• CAA46202
• 2462-02-4
• FL0
• Ethanone, 2-mercapto-1-phenyl-
• MFCD00661458
• SCHEMBL108519
• E84473
• 1-PHENYL-2-SULFANYLETHANONE
• DB-293184
• +Expand

• MDL： MFCD00661458
• InChIKey： DIYFBIOUBFTQJU-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H8OS/c9-8(6-10)7-4-2-1-3-5-7/h1-5,10H,6H2
• SMILES： SCC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 152.03000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 152.02958605g/mol
• Heavy Atom Count: 10
• Complexity: 116
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 18.1Ų

Experimental Properties

• LogP: 1.79910
• PSA: 55.87000

1-phenyl-2-sulfanylethan-1-one Security Information

1-phenyl-2-sulfanylethan-1-one Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%